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Compound of Interest

Compound Name: Avrainvillamide

Cat. No.: B2978725

This guide provides researchers, scientists, and drug development professionals with detailed
information on the solubility and stability of avrainvillamide when working with Dimethyl
Sulfoxide (DMSO).

Frequently Asked Questions (FAQS)

Q1: What is the maximum solubility of avrainvillamide in DMSQO?

The solubility of avrainvillamide in DMSO has been determined to be 2.23 mg/mL, which
corresponds to a molar concentration of 5.01 mM.[1] To achieve this concentration, gentle
warming and sonication may be necessary.[1] It is critical to use high-purity, anhydrous (newly
opened) DMSO, as the presence of water can significantly reduce the solubility of the
compound.[1]

Q2: How should | prepare an avrainvillamide stock solution in DMSQO?

For consistent and reproducible results, follow a standardized protocol for stock solution
preparation. A common concentration used in research is 5 mM.[2] For detailed steps, please
refer to the Experimental Protocols section below.

Q3: What are the recommended storage conditions and shelf life for avrainvillamide DMSO
stock solutions?
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Proper storage is crucial to maintain the integrity of the compound. Stock solutions should be
aliquoted into single-use vials to avoid repeated freeze-thaw cycles.[1] Store solutions in tightly
sealed containers away from moisture.[1]

Q4: My avrainvillamide solution shows precipitation after storage. What should | do?

Precipitation can occur if a solution prepared at room temperature is stored at a lower
temperature (e.g., 4°C or -20°C), decreasing the compound's solubility.[3]

e Solution: Gently warm the vial to room temperature and vortex or sonicate until the
precipitate is fully redissolved.[1][3] Ensure the solution is completely clear before use.

e Prevention: If you plan to store solutions at low temperatures, consider preparing a slightly
less concentrated stock solution.[3]

Q5: Are there any known stability issues or incompatibilities | should be aware of?

The primary factor affecting avrainvillamide in DMSO is the solvent's hygroscopic nature.
Absorbed moisture from the air can negatively impact solubility and potentially compound
stability over the long term.[1] While specific degradation pathways for avrainvillamide in
DMSO are not detailed in the literature, general best practices for handling compounds in
DMSO should be followed, such as protection from light and avoiding prolonged exposure to
room temperature.[2][3][4]

Data Summary

ble 1: Solubility of invillamide i ¢

Parameter Value Notes

Requires ultrasonic and

Solubility 2.23 mg/mL][1] ]
warming.[1]
_ Molecular Weight: 445.5 g/mol
Molar Concentration 5.01 mM[1]
High-purity, anhydrous Use newly opened DMSO to

Recommended Solvent ) ]
DMSO[1] avoid moisture.[1]
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Table 2: Stability and Storage of Avrainvillamide in

DMSQO
Storage Temperature Shelf Life Recommendations
Preferred for long-term
-80°C 6 Months[1][2]
storage.
Suitable for short-term working
-20°C 1 Month[1]
stocks.
Aliquot into single-use vials to
prevent freeze-thaw cycles.
General N/A

Store sealed and protected

from moisture.[1]

Experimental Protocols
Protocol 1: Preparation of a 5 mM Avrainvillamide Stock
Solution

This protocol is based on methodologies reported in peer-reviewed literature.[2]

Equilibration: Remove the vial containing solid avrainvillamide from the freezer and allow it
to equilibrate to room temperature before opening to prevent condensation.

» Weighing: Weigh the desired amount of avrainvillamide powder in a sterile microcentrifuge
tube. For example, for 1 mL of a 5 mM solution, weigh 2.23 mg.

» Dissolution: Add the calculated volume of high-purity, anhydrous DMSO. Use a calibrated
micropipette for accuracy.

o Solubilization: Vortex the solution vigorously. If the compound does not fully dissolve, use a
sonication bath or gently warm the solution (e.g., in a 37°C water bath) for short periods until
the solution is clear.[1]

¢ Aliquoting: Dispense the stock solution into smaller, single-use, light-protecting (amber) vials.
This minimizes contamination and degradation from repeated freeze-thaw cycles.[3]
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o Storage: Tightly seal the vials and store them at the appropriate temperature (-20°C for
short-term or -80°C for long-term).[1]

Protocol 2: General Workflow for Solubility and Stability
Assessment

This outlines a general procedure for in-house validation if required.

Preparation: Prepare a concentrated stock solution of avrainvillamide in anhydrous DMSO
as described in Protocol 1.

e Initial Analysis (T=0): Immediately after preparation, analyze an aliquot of the solution using
High-Performance Liquid Chromatography (HPLC) with UV detection to determine the initial
purity and concentration. This serves as the baseline.

o Storage Conditions: Aliquot the remaining stock solution and store under various conditions
(e.g., -80°C, -20°C, 4°C, and room temperature, both protected from and exposed to light).

o Time-Point Analysis: At regular intervals (e.g., 1 week, 1 month, 3 months, 6 months),
retrieve one aliquot from each storage condition.

o Evaluation: Allow the aliquot to thaw completely and reach room temperature. Analyze by
HPLC-UV under the same conditions as the T=0 sample.

o Data Comparison: Compare the purity and concentration results at each time point to the
baseline. A significant decrease in the main compound peak or the appearance of new peaks
indicates degradation.

Visual Guides and Pathways
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Caption: Workflow for Preparing and Storing Avrainvillamide Stock Solutions.
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Caption: Troubleshooting Logic for Precipitated Avrainvillamide Solutions.
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Caption: Simplified Mechanism of Action for Avrainvillamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. The Natural Product Avrainvillamide Binds to the Oncoprotein Nucleophosmin - PMC
[pmc.ncbi.nlm.nih.gov]

3. benchchem.com [benchchem.com]

4. Search for the Active Ingredients from a 2-Aminothiazole DMSO Stock Solution with
Antimalarial Activity - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Avrainvillamide in DMSO: Technical Support &
Troubleshooting Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2978725#avrainvillamide-solubility-and-stability-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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